Cas no 3053-68-7 (Triphenylborane - Triphenylphosphine Complex)

• Product Name: Triphenylborane - Triphenylphosphine Complex
• CAS No: 3053-68-7
• MF: C₃₆H₃₀BP
• MW: 504.408170223236
• MDL: MFCD01631317
• CID: 306470
• PubChem ID: 87577490
• Update Time: 2025-05-19

Triphenylborane - Triphenylphosphine Complex Chemical and Physical Properties

Names and Identifiers

• Boron,triphenyl(triphenylphosphine)-, (T-4)-
• Triphenylborane - Triphenylphosphine Complex
• triphenylborane,triphenylphosphane
• Borane,triphenyl-,compd. with triphenylphosphine (1:1) (7CI)
• Phosphine,triphenyl-,compd. with triphenylborane (1:1) (8CI)
• TPP-S
• TPP-S (initiator)
• Triphenyl(triphenylphosphine)borane
• TRIPHENYLPHOSPHINE TRIPHENYLBORANE
• triphenylboranetriphenylphosphinecomplex
• (T-4)-Triphenyl(triphenylphosphine)boron
• triphenylborane-triphenylphosphine complex
• 3053-68-7
• DTXSID10454499
• triphenylborane;triphenylphosphane
• Boron, triphenyl(triphenylphosphine)-, (T-4)-
• Triphenylborane--triphenylphosphane (1/1)
• SCHEMBL154807
• triphenylborane; triphenylphosphane
• AS-66575
• D92520
• AKOS025295105
• A820418
• MFCD01631317
• T1757
• QLAGHGSFXJZWKY-UHFFFAOYSA-N
• triphenylborane; triphenylphosphine

• MDL： MFCD01631317
• Inchi： 1S/C18H15B.C18H15P/c2*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18/h2*1-15H
• InChI Key： QLAGHGSFXJZWKY-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.C1(B(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1

Computed Properties

• Exact Mass: 504.21800
• Monoisotopic Mass: 504.2178181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 403
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Boiling Point: 348°C at 760 mmHg
• Flash Point: 161.1°C
• PSA: 13.59000
• LogP: 5.64760
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Triphenylborane - Triphenylphosphine Complex

Triphenylborane - Triphenylphosphine Complex and Its Applications in Modern Chemical Research

The Triphenylborane - Triphenylphosphine Complex, with the CAS number 3053-68-7, is a notable coordination compound that has garnered significant attention in the field of organoboron chemistry. This complex, formed by the interaction between triphenylborane and triphenylphosphine, exhibits unique properties that make it a valuable tool in various chemical applications, particularly in catalysis and organic synthesis.

In recent years, the study of organoboron compounds has seen remarkable advancements, driven by their versatility and reactivity. The Triphenylborane - Triphenylphosphine Complex stands out due to its ability to participate in a wide range of chemical transformations. One of the most intriguing aspects of this complex is its role in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. These reactions allow for the formation of carbon-carbon bonds, a crucial step in the synthesis of complex molecules such as pharmaceuticals and fine chemicals.

Recent research has highlighted the utility of the Triphenylborane - Triphenylphosphine Complex in palladium-catalyzed reactions. Specifically, it has been found to enhance the efficiency of Suzuki-Miyaura couplings, a widely used method for constructing aryl-aryl bonds. The complex acts as a ligand that facilitates the transfer of boronate esters to palladium centers, thereby promoting the desired coupling reaction. This finding has significant implications for drug discovery and material science, where precise control over molecular structure is essential.

The reactivity of the Triphenylborane - Triphenylphosphine Complex also extends to other areas of chemical research. For instance, it has been employed in the synthesis of boron-containing heterocycles, which are important motifs in many biologically active compounds. The complex's ability to stabilize reactive boron centers makes it an ideal candidate for such transformations. Moreover, its stability under various reaction conditions enhances its practicality in laboratory settings.

In addition to its role in synthetic chemistry, the Triphenylborane - Triphenylphosphine Complex has found applications in analytical chemistry. Its unique spectral properties make it useful for detecting and characterizing boron-containing compounds. This capability is particularly valuable in environmental monitoring, where trace levels of boron can indicate contamination from industrial processes or natural sources.

The development of new methodologies for synthesizing organoboron compounds has also been influenced by studies on the Triphenylborane - Triphenylphosphine Complex. Researchers have explored novel synthetic routes that improve yield and selectivity, making these compounds more accessible for industrial applications. Such advancements are crucial for scaling up laboratory discoveries to commercial production.

The future prospects of the Triphenylborane - Triphenylphosphine Complex are promising, with ongoing research focusing on expanding its utility in catalysis and beyond. Innovations in this area could lead to more efficient synthetic routes and new applications in fields such as energy storage and nanotechnology. As our understanding of organoboron chemistry continues to grow, so too will the importance of compounds like the Triphenylborane - Triphenylphosphine Complex.